Cas no 2225176-20-3 (3-Chloro-6-methyl-4-cyclopropylphenylboronic acid)

• Product Name: 3-Chloro-6-methyl-4-cyclopropylphenylboronic acid
• CAS No: 2225176-20-3
• MF: C₁₀H₁₂BClO₂
• MW: 210.47
• CID: 5143071
• PubChem ID: 133634855
• Update Time: 2024-11-05

3-Chloro-6-methyl-4-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methyl-4-cyclopropylphenylboronic acid
• (5-Chloro-4-cyclopropyl-2-methylphenyl)boronic acid
• 2225176-20-3

• Inchi： 1S/C10H12BClO2/c1-6-4-8(7-2-3-7)10(12)5-9(6)11(13)14/h4-5,7,13-14H,2-3H2,1H3
• InChI Key： VJVDIONXMDMJJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C(C)=CC=1C1CC1

Computed Properties

• Exact Mass: 210.0618875g/mol
• Monoisotopic Mass: 210.0618875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų